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Compound of Interest

Compound Name: Triphenylstannane

Cat. No.: B1218745 Get Quote

Triphenylstannane (C₁₈H₁₆Sn) is a versatile organotin compound utilized in organic synthesis.

However, its significant toxicity and environmental hazards demand stringent safety protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals, covering personal protective equipment (PPE),

step-by-step handling procedures, and disposal plans to ensure safe laboratory operations.

Hazard Identification and Exposure Limits
Triphenylstannane is classified as highly toxic and poses severe health and environmental

risks. It is fatal or toxic if swallowed, inhaled, or in contact with skin, can cause damage to

organs through prolonged exposure, and is suspected of causing cancer or reproductive harm.

[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][3]

GHS Hazard Classifications:
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Hazard Class GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1]

Acute Toxicity, Dermal H311 Toxic in contact with skin[1]

Acute Toxicity, Inhalation H331 Toxic if inhaled[1]

Organ Damage H372

Causes damage to organs

through prolonged or repeated

exposure[4]

Carcinogenicity/Reproductive H351/H361
Suspected of causing cancer

and damaging fertility

Aquatic Hazard (Acute) H400 Very toxic to aquatic life[1]

| Aquatic Hazard (Chronic) | H410 | Very toxic to aquatic life with long lasting effects[1] |

Occupational Exposure Limits:

Organization TWA (8-hour) STEL (15-minute) IDLH

ACGIH 0.1 mg/m³ 0.2 mg/m³ (Skin) Not Established

| NIOSH | 0.1 mg/m³ | Not Established | 25 mg/m³ |

Data sourced from ChemicalBook[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling Triphenylstannane.

The following equipment must be used to minimize exposure risk.
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Protection Area Equipment Specifications & Rationale

Respiratory NIOSH-approved Respirator

A full-face or half-mask air-

purifying respirator with

appropriate cartridges is

required if not handled within a

certified fume hood.[6][7] For

emergencies or high-

concentration scenarios, a self-

contained breathing apparatus

(SCBA) is necessary.[8]

Eye & Face
Chemical Safety Goggles &

Face Shield

Must be worn together to

provide maximum protection

against splashes and dust.[3]

[7][9] Goggles must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[6]

Hand
Double Gloving (Chemical-

Resistant)

An inner nitrile glove with a

thicker, chemical-resistant

outer glove (e.g., neoprene) is

recommended.[9][10] Gloves

must be inspected before use

and disposed of immediately

upon contamination.[11]

Body
Flame-Resistant, Chemical-

Resistant Lab Coat or Coverall

A fully-buttoned lab coat or

coverall made of materials like

Nomex® is required to protect

against skin contact and fire

hazards.[3][10]

Foot
Chemical-Resistant Safety

Boots

Steel-toed, chemical-resistant

boots are mandatory in areas

where Triphenylstannane is

handled to protect from spills.

[8][11]
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Operational Plan: Step-by-Step Handling Procedure
All handling of Triphenylstannane must occur within a designated area equipped with

emergency facilities, such as an eyewash station and safety shower.[12]

1. Preparation and Engineering Controls:

Verify Fume Hood Operation: Ensure the chemical fume hood is certified and functioning

correctly before starting any work. All handling of Triphenylstannane must be conducted

within the fume hood.[6]

Prepare Work Area: Clear the fume hood of all unnecessary items. Line the work surface

with absorbent, disposable bench paper.

Assemble Equipment: Gather all necessary apparatus, including non-sparking tools, and

place them within the fume hood.[13]

Review Emergency Procedures: Confirm the location and operational status of the nearest

safety shower and eyewash station.[12]

2. Handling Triphenylstannane:

Don PPE: Put on all required PPE as detailed in the table above before entering the

designated handling area.

Chemical Transfer: Carefully weigh and transfer the chemical within the fume hood to avoid

generating dust.

Maintain Inert Conditions: Handle under an inert atmosphere (e.g., nitrogen) and keep away

from water or moisture, as it can react to liberate toxic gases.[3]

Prohibit Consumption: Do not eat, drink, or smoke in the laboratory or handling area.[3]

3. Post-Handling and Decontamination:

Clean Work Area: After handling, decontaminate the work area and any equipment used with

an appropriate solvent.
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Doff PPE: Remove PPE in a manner that avoids cross-contamination, removing gloves last.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing the work and removing PPE.[3]

Emergency and First Aid Procedures
Immediate action is critical in the event of an exposure.

Exposure Route Immediate Action

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[3][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[3][12]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[3]

Disposal Plan
Triphenylstannane and any materials contaminated with it must be treated as hazardous

waste.

1. Waste Segregation and Collection:

Collect all waste, including contaminated PPE, empty containers, and residual material, in a

dedicated, properly sealed, and clearly labeled hazardous waste container.
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Do not mix with other waste streams.

2. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.[3]

3. Disposal:

Dispose of the waste through a certified hazardous waste disposal company, following all

local, state, and federal regulations.[3][13]

Under no circumstances should Triphenylstannane or its containers be disposed of in

regular trash or flushed into the sewer system.[3][4][6]

Procedural Workflow for Handling
Triphenylstannane
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1. Preparation

2. Execution

3. Post-Operation

4. Disposal

Risk Assessment
(Review SDS)

Select & Inspect PPE

Verify Engineering Controls
(Fume Hood, Eyewash)

Safe Handling Procedure
(In Fume Hood)

Decontaminate Area
& Equipment

Segregate Hazardous Waste

Store & Dispose via
Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Triphenylstannane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

